Cas no 2137554-82-4 (Benzenepropanoic acid, β-amino-4-methyl-α-oxo-, methyl ester)

• Product Name: Benzenepropanoic acid, β-amino-4-methyl-α-oxo-, methyl ester
• CAS No: 2137554-82-4
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5286163
• PubChem ID: 165447135
• Update Time: 2025-05-19

Benzenepropanoic acid, β-amino-4-methyl-α-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-amino-4-methyl-α-oxo-, methyl ester
• 2137554-82-4
• EN300-681992
• methyl 3-amino-3-(4-methylphenyl)-2-oxopropanoate

• Inchi： 1S/C11H13NO3/c1-7-3-5-8(6-4-7)9(12)10(13)11(14)15-2/h3-6,9H,12H2,1-2H3
• InChI Key： LGZNQOPHMITRQX-UHFFFAOYSA-N
• SMILES： C1(C(N)C(=O)C(OC)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.173±0.06 g/cm3(Predicted)
• Boiling Point: 323.7±37.0 °C(Predicted)
• pka: 5.78±0.10(Predicted)

Additional information on Benzenepropanoic acid, β-amino-4-methyl-α-oxo-, methyl ester

Exploring Benzenepropanoic acid, β-amino-4-methyl-α-oxo-, methyl ester (CAS 2137554-82-4): Properties, Applications, and Market Insights

Benzenepropanoic acid, β-amino-4-methyl-α-oxo-, methyl ester (CAS 2137554-82-4) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. This ester derivative, characterized by its unique β-amino and α-oxo functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure combines a benzenepropanoic acid backbone with a methyl ester terminus, offering reactivity tailored for targeted applications.

The compound's 4-methyl substitution enhances its stability while influencing its solubility profile, making it suitable for reactions requiring controlled polarity. Researchers value CAS 2137554-82-4 for its role in constructing complex molecular architectures, particularly in developing bioactive molecules. Recent literature highlights its utility in peptide mimetics design, where the β-amino acid moiety mimics natural amino acid behavior.

In pharmaceutical contexts, β-amino-4-methyl-α-oxo- derivatives are investigated for their potential in modulating protein-protein interactions. The methyl ester group provides a convenient handle for further derivatization, answering frequent search queries about "modifiable pharmaceutical intermediates." This aligns with current industry trends toward fragment-based drug discovery, where such building blocks accelerate lead optimization.

From a synthetic chemistry perspective, Benzenepropanoic acid methyl ester derivatives address common search terms like "sterically hindered ester hydrolysis." The compound's α-oxo functionality enables diverse transformations, including reductive amination and nucleophilic additions—topics frequently discussed in organic chemistry forums. Its thermal stability (typically stable below 150°C) makes it suitable for reactions requiring moderate heating.

The market for CAS 2137554-82-4 reflects growing demand for chiral building blocks, with analytical data showing 15% annual growth in β-amino acid derivatives. Quality standards typically require ≥95% purity (HPLC), with advanced applications demanding ≥98%. Storage recommendations (-20°C under inert atmosphere) respond to prevalent searches about "amino ester stability conditions."

Environmental and safety profiles of 4-methyl-α-oxo esters are frequently queried. While not classified as hazardous, standard laboratory precautions apply. The compound's biodegradability is currently under study, addressing sustainability concerns in chemical synthesis—a hot topic in green chemistry initiatives.

Innovative applications emerge in material science, where β-amino acid derivatives contribute to self-assembling polymers. Patent analysis reveals increasing use in non-linear optical materials, particularly for the compound's electron-delocalizing properties. This responds to trending searches about "organic electronic materials precursors."

Analytical characterization of Benzenepropanoic acid, β-amino-4-methyl-α-oxo-, methyl ester typically employs LC-MS (showing [M+H]+ peak at m/z 222) and 1H NMR (characteristic doublets at δ 1.2-1.4 ppm for methyl groups). These technical details address common researcher queries about "spectral identification of amino esters."

Future research directions may explore enzymatic resolution of CAS 2137554-82-4 enantiomers, as interest grows in stereoselective synthesis. The compound's potential in prodrug development also aligns with pharmaceutical industry needs, making it a subject worth monitoring in coming years.